2-Hydroxy-5-{[(2,2,2-trifluoroethoxy)carbonyl]amino}benzoic acid

• IUPAC Name: 2-hydroxy-5-(2,2,2-trifluoroethoxycarbonylamino)benzoic acid
• InChI: InChI=1S/C10H8F3NO5/c11-10(12,13)4-19-9(18)14-5-1-2-7(15)6(3-5)8(16)17/h1-3,15H,4H2,(H,14,18)(H,16,17)
• InChI Key: JMJQRQZWBLTWFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)OCC(F)(F)F)C(=O)O)O
• Molecular Formula: C10H8F3NO5
• Molecular Weight: 279.17 g/mol
• CAS No.: 1291500-95-2

Description

2-Hydroxy-5-{[(2,2,2-trifluoroethoxy)carbonyl]amino}benzoic acid, also known as TFCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of salicylic acid and has been synthesized using various methods.

Scientific Research Applications

Antioxidant and Antimicrobial Properties

Natural carboxylic acids derived from plants, including benzoic acid derivatives, have shown significant biological activities. These compounds demonstrate a range of bioactivities, such as antioxidant, antimicrobial, and cytotoxic activities, which are influenced by their structural features, such as the presence of hydroxyl groups and conjugated bonds. For instance, rosmarinic acid and caffeic acid have been highlighted for their high antioxidant capacity. These findings suggest that structurally related compounds, including "2-Hydroxy-5-{[(2,2,2-trifluoroethoxy)carbonyl]amino}benzoic acid", could exhibit similar bioactivities, making them of interest for applications in food preservation, pharmaceuticals, and as potential natural antioxidants or antimicrobial agents (Godlewska-Żyłkiewicz et al., 2020).

Potential in Drug Discovery and Therapeutics

Compounds with carboxylic acid functionalities, particularly those with modifications that enhance their biological activity, are of significant interest in drug discovery. For example, nitisinone, a triketone herbicide, has been repurposed as a medical treatment for hepatorenal tyrosinemia, demonstrating the versatility of such compounds in therapeutic applications. This suggests that "this compound", with its unique structural features, could be explored for its therapeutic potential, including the development of novel treatments for metabolic disorders or as a precursor in synthesizing biologically active molecules (Barchańska et al., 2019).

Application in Polymer and Material Science

Carboxylic acid derivatives play a crucial role in the development of new materials, including biodegradable polymers such as polyhydroxyalkanoates (PHAs). These materials are synthesized by bacteria and have applications ranging from medical devices to environmentally friendly packaging solutions. The structural versatility of carboxylic acid derivatives, including the potential for "this compound" to serve as a monomer or additive, underscores their importance in the synthesis and modification of polymeric materials for various applications (Amara, 2010).